3-(4-ethoxyphenyl)-N-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-3-(4-ethoxyphenyl)-N-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H16N2O4/c1-2-23-16-10-3-13(4-11-16)5-12-17(20)18-14-6-8-15(9-7-14)19(21)22/h3-12H,2H2,1H3,(H,18,20)/b12-5+
• InChI Key: PPUHJWPOWGAWIV-LFYBBSHMSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

3-(4-ethoxyphenyl)-N-(4-nitrophenyl)acrylamide is an organic compound that has gained widespread attention in scientific research due to its unique chemical properties. This compound is commonly referred to as ENA and is synthesized using a specific method that involves the reaction of 4-nitroaniline and 4-ethoxybenzaldehyde. ENA has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, molecular biology, and materials science.

Mechanism of Action

The exact mechanism of action of ENA is not fully understood. However, it is believed that ENA exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
ENA has been shown to exhibit potent anticancer activity against a variety of cancer cell lines. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, ENA has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

ENA is a relatively easy compound to synthesize, and it can be purified using standard laboratory techniques. It also exhibits potent biological activity at relatively low concentrations, making it an attractive candidate for further study. However, ENA is highly reactive and can be difficult to handle in the laboratory. It also has limited solubility in water, which can make it challenging to work with in aqueous environments.

Future Directions

There are many potential future directions for research on ENA. One area of interest is the development of novel anticancer therapies based on the biological activity of ENA. Another area of interest is the use of ENA as a fluorescent probe for imaging cellular structures and processes. Additionally, ENA may have potential applications in the development of new materials with unique optical and mechanical properties. Further research is needed to fully understand the potential applications of ENA in these and other areas.

Synthesis Methods

The synthesis of ENA involves a condensation reaction between 4-nitroaniline and 4-ethoxybenzaldehyde. The reaction is carried out in the presence of a base catalyst, such as sodium hydroxide, and a polar solvent, such as ethanol. The resulting product is a yellow crystalline solid that can be purified using recrystallization techniques.

Scientific Research Applications

ENA has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, ENA has been shown to exhibit potent anticancer activity against a variety of cancer cell lines. In molecular biology, ENA has been used as a fluorescent probe for imaging cellular structures and processes. In materials science, ENA has been incorporated into polymer matrices to create novel materials with unique optical and mechanical properties.